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Compound of Interest

Compound Name:
3-Chloropyridine-2-

carboxaldehyde

CAS No.: 206181-90-0

Cat. No.: B112261

Get Quote

Disclaimer: This document provides a comprehensive overview of the available toxicological

information for 3-Chloropyridine-2-carboxaldehyde. It is important to note that publicly

available, in-depth toxicological studies specifically for this compound are limited. Therefore,

this guide supplements available data with information from structurally related compounds,

such as 3-chloropyridine, 2-chloropyridine, and other pyridine derivatives, to provide a more

complete, albeit extrapolated, profile. All data derived from analogue compounds are clearly

indicated.

Chemical and Physical Properties
3-Chloropyridine-2-carboxaldehyde is an organic compound that serves as an intermediate

in the synthesis of pharmaceuticals and agrochemicals.[1] Its reactivity is largely determined by

the chloro, pyridine, and aldehyde functional groups.[1]
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Property Value Reference

CAS Number 206181-90-0 [2]

Molecular Formula C₆H₄ClNO [1]

Molecular Weight 141.56 g/mol [1]

Appearance Typically a solid [1]

Solubility

Limited solubility in water;

soluble in common organic

solvents like ethanol and

dichloromethane.

[1]

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), 3-Chloropyridine-2-carboxaldehyde is

classified as a hazardous substance.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: ChemicalBook Safety Data Sheet[2]

Acute Toxicity
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No specific LD50 or LC50 values from dedicated studies on 3-Chloropyridine-2-
carboxaldehyde are publicly available. However, data from closely related analogues provide

an indication of its potential acute toxicity.

Compound Test Route Species Value Reference

o-

Chloropyridin

e

LD50 Oral Mouse 100 mg/kg [3]

LD50 Dermal Rabbit 64 mg/kg [3]

3-

Chloropyridin

e

LD50 Dermal -

1000 mg/kg

(Based on

structural

analogs)

[4]

LC50 Inhalation -

10000 mg/m³

(Based on

structural

analogs)

[4]

Pyridine-2-

carboxaldehy

de

- Oral -

Harmful if

swallowed

(Category 4)

- Inhalation -

Fatal if

inhaled

(Category 2)

The primary target organ for acute toxicity of chloropyridines appears to be the liver, with

observed effects including hemorrhagic necrosis.[3]

Genotoxicity and Mutagenicity
There is no specific genotoxicity data for 3-Chloropyridine-2-carboxaldehyde. However,

studies on its parent compound, 3-chloropyridine, suggest a potential for genotoxicity.

3-Chloropyridine is suspected of causing genetic defects.[4]
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Mutagenic effects for 3-chloropyridine have been observed in a mouse lymphocyte

micronucleus test.[4]

In cultured V3 cells, 3-chloropyridine showed a dose-dependent increase in chromosomal

aberrations.[5]

Conversely, 3-chloropyridine did not show mutagenic activity in the Salmonella/microsome

(Ames) assay.[5]

o-Chloropyridine was mutagenic in Salmonella typhimurium strains TA97, TA98, TA100, and

TA102 with metabolic activation.[3]

The aldehyde group itself is a reactive moiety that can form adducts with DNA, potentially

leading to mutagenic events.[6]

Experimental Protocols
A standard battery of tests is typically used to assess genotoxicity.

Ames Test (Bacterial Reverse Mutation Assay) This test uses several strains of Salmonella

typhimurium with mutations in the histidine operon, rendering them unable to synthesize

histidine. The test substance is incubated with the bacterial strains, with and without a

metabolic activation system (S9 fraction from rat liver). Mutagenic substances will cause

reverse mutations, allowing the bacteria to grow on a histidine-free medium. The number of

revertant colonies is counted and compared to a negative control.

In Vitro Micronucleus Test Cultured mammalian cells (e.g., human peripheral blood

lymphocytes, CHO, V79) are exposed to the test substance. After treatment, the cells are

allowed to complete mitosis. Cytokinesis is blocked, typically using cytochalasin B, resulting in

binucleated cells. Micronuclei, which are small nuclei containing chromosome fragments or

whole chromosomes that were not incorporated into the main nuclei during cell division, are

scored in these binucleated cells. An increase in the frequency of micronucleated cells

indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) potential.

In Vivo Micronucleus Test Rodents (usually rats or mice) are administered the test substance,

typically via oral gavage or intraperitoneal injection. Bone marrow or peripheral blood is

collected at specific time points after exposure. The frequency of micronucleated polychromatic
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erythrocytes (immature red blood cells) is determined. A significant increase in micronucleated

cells in treated animals compared to controls indicates that the substance or its metabolites can

induce chromosomal damage in vivo.[7]

Carcinogenicity
No carcinogenicity studies for 3-Chloropyridine-2-carboxaldehyde or its close analogues

were identified in the available literature.[3] Its potential for genotoxicity, as suggested by data

on 3-chloropyridine, would be a factor for consideration in assessing its carcinogenic potential.

Reproductive and Developmental Toxicity
There are no specific reproductive or developmental toxicity studies for 3-Chloropyridine-2-
carboxaldehyde. A study on the structurally related compound 3-cyanopyridine in rats

provides some insight into the potential effects of this class of compounds.

General Toxicity: Liver damage was observed in male rats at ≥30 mg/kg/day and in females

at ≥5 mg/kg/day.[8][9]

Reproductive Toxicity: At 180 mg/kg/day, effects on estrous cycles, corpora lutea, and

implantations were noted.[8][9]

Developmental Toxicity: Delayed initiation of delivery, dystocia, and death of pregnant

females were observed at 180 mg/kg/day.[8][9]

No-Observed-Adverse-Effect Level (NOAEL): The NOAEL for reproductive/developmental

toxicity was determined to be 30 mg/kg/day.[8][9]

Experimental Protocols
Reproductive and Developmental Toxicity Screening Test (e.g., OECD TG 421) This screening

test provides preliminary information on potential effects on male and female reproductive

performance and on the development of offspring. Male and female rats are dosed with the test

substance for a period before mating, during mating, and for females, throughout gestation and

early lactation.[8][9] Endpoints evaluated include:

Parental animals: Clinical observations, body weight, food consumption, estrous cycles,

mating and fertility indices, and gross necropsy.
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Offspring: Number of live and dead pups, pup viability, sex ratio, and pup body weights

during early lactation.

Signaling Pathways and Metabolism
Metabolism
Specific metabolic pathways for 3-Chloropyridine-2-carboxaldehyde have not been

elucidated. However, based on its structure, two primary metabolic routes are likely:

Oxidation of the Aldehyde Group: Aldehydes are primarily metabolized by aldehyde

dehydrogenases (ALDHs) to the corresponding carboxylic acids.[10] This is generally a

detoxification pathway.

Metabolism of the Chloropyridine Ring: Chlorinated aromatic compounds can undergo

metabolism, including N-oxidation and displacement of the chlorine atom, potentially through

glutathione conjugation.[11]

Potential Metabolic Pathway

3-Chloropyridine-2-carboxaldehyde

Aldehyde
Dehydrogenase (ALDH)

Oxidation

Glutathione S-transferase (GST)

Conjugation

3-Chloropyridine-2-carboxylic acid
(Detoxification Product) Glutathione Conjugate

Click to download full resolution via product page

Potential metabolic pathways for 3-Chloropyridine-2-carboxaldehyde.
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Toxicological Assessment Workflow
The assessment of a chemical's toxicological profile, particularly its genotoxic potential, follows

a structured workflow. This typically begins with in vitro assays and proceeds to in vivo studies

if positive results are found.

Toxicological Assessment Workflow

Test Chemical

In Vitro Genotoxicity Assays
(e.g., Ames Test, Mouse Lymphoma Assay)

Negative

Results

Positive

Results

In Vivo Genotoxicity Assays
(e.g., Micronucleus Test, Comet Assay)

Negative

Results

Positive

Results

Risk Assessment

Click to download full resolution via product page
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A typical workflow for the assessment of genotoxic potential.

Conclusion
The toxicological profile of 3-Chloropyridine-2-carboxaldehyde is not well-defined by specific

studies. Based on its chemical structure and data from related compounds, it is classified as

harmful if swallowed, inhaled, or in contact with skin, and is an irritant to the skin, eyes, and

respiratory system.[2] Data from analogues suggest a potential for genotoxicity and, at high

doses, reproductive and developmental effects.[4][8][9] The aldehyde functional group implies

a potential for reaction with biological macromolecules, and metabolism is likely to proceed via

oxidation to the corresponding carboxylic acid. A comprehensive toxicological evaluation,

including a standard battery of genotoxicity tests and acute toxicity studies, would be

necessary to fully characterize the risk associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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